Cas no 2172213-71-5 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid
• CAS No: 2172213-71-5
• MF: C₂₅H₂₅N₅O₅
• MW: 475.496505498886
• CID: 5966889
• PubChem ID: 165604374
• Update Time: 2025-07-16

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid
• EN300-1509310
• 2172213-71-5
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C25H25N5O5/c31-22(26-15-7-5-6-14(12-15)23(32)33)21-27-24(30-29-21)28-25(34)35-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,14-15,20H,5-7,12-13H2,(H,26,31)(H,32,33)(H2,27,28,29,30,34)
• InChI Key： QGFIGKDNIOJBED-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C1)NC(C1=NC(=NN1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 475.18556891g/mol
• Monoisotopic Mass: 475.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid (CAS No. 2172213-71-5)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid, identified by its CAS number 2172213-71-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of advanced structural features, including a triazole ring system and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which contribute to its unique chemical and biological properties. The presence of both amino and carboxylic acid functionalities further enhances its versatility, making it a promising candidate for various synthetic applications.

The compound’s structure is characterized by a cyclohexane core linked to a triazole ring, with an Fmoc-amino group attached at the 3-position of the triazole. This arrangement not only imparts stability to the molecule but also provides multiple sites for further functionalization. The Fmoc moiety, in particular, is widely recognized in peptide synthesis as a protective group for amino groups, ensuring selective reactivity during multi-step synthetic processes. This feature makes 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid a valuable intermediate in the construction of more complex biomolecules.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The triazole ring system, for instance, is well-documented for its antimicrobial, antifungal, and anti-inflammatory properties. By incorporating this motif into the molecular framework of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclohexane-1-carboxylic acid, researchers have been able to explore novel pharmacophores that may exhibit enhanced efficacy in treating various diseases.

The fluorenylmethoxycarbonyl (Fmoc) group adds another layer of functionality to the molecule. Fmoc derivatives are commonly used in solid-phase peptide synthesis (SPPS) due to their stability under basic conditions and ease of removal under acidic conditions. This makes 3-5-(({9H-fluoren}-9-ylmethoxycarbonyl)amino)-1H-(1,2,4-triazol)-3-amidocyclohexanecarboxylic acid particularly useful in the synthesis of peptides and peptidomimetics that require precise control over amino acid sequence and conformation.

Recent studies have demonstrated the potential of this compound as a building block in drug discovery. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in cancer metabolism. For example, modifications of the triazole ring have been shown to disrupt the activity of kinases and other enzymes that play critical roles in tumor growth and progression. Additionally, the cyclohexane moiety has been found to enhance solubility and bioavailability, which are crucial factors in drug design.

The versatility of CAS No 2172213 71 5 extends beyond its role as an intermediate in peptide synthesis. Its unique structural motifs have also been explored in the development of small-molecule drugs with targeted biological activities. For instance, derivatives of this compound have shown promise as inhibitors of bacterial enzymes that are resistant to conventional antibiotics. This is particularly relevant in light of the increasing prevalence of multidrug-resistant pathogens worldwide.

Another area where this compound has found application is in materials science. The combination of rigid aromatic rings (such as the fluorene moiety) and flexible cyclic structures (like the cyclohexane ring) can lead to materials with unique mechanical and electronic properties. Researchers are investigating its potential use in organic electronics, where such compounds could serve as components in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies.

The synthesis of CAS No 2172213 71 5 involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. Key steps include the formation of the triazole ring through azide coupling reactions followed by cyclization under controlled conditions. The introduction of the Fmoc group typically involves carbodiimide-based coupling reactions with pre-formed intermediates. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions.

In conclusion,CAS No 2172213 71 5 represents a significant advancement in pharmaceutical chemistry with broad applications ranging from drug development to materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics targeting various diseases while also exploring new frontiers in functional materials. As research continues to uncover new applications for this compound,CAS No 2172213 71 5 is poised to play an increasingly important role in both academic and industrial settings.